Cas no 2228454-53-1 (3-(aminomethyl)-3-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-ol
• CAS No: 2228454-53-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6475666
• PubChem ID: 165722067
• Update Time: 2025-05-21

3-(aminomethyl)-3-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-ol
• EN300-1748459
• 2228454-53-1
• 3-(aminomethyl)-3-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-ol

• Inchi： 1S/C12H15N3O/c13-8-12(5-9(16)6-12)10-7-14-15-4-2-1-3-11(10)15/h1-4,7,9,16H,5-6,8,13H2
• InChI Key： DJXBGAPZFZHBKA-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C2C=NN3C=CC=CC3=2)C1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(aminomethyl)-3-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-ol

Research Briefing on 3-(aminomethyl)-3-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-ol (CAS: 2228454-53-1)

In recent years, the compound 3-(aminomethyl)-3-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-ol (CAS: 2228454-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core fused with a pyrazolo[1,5-a]pyridine moiety, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. The structural complexity and functional versatility of this compound make it a compelling candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 3-(aminomethyl)-3-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-ol. One key area of interest is its role as a modulator of specific neurotransmitter receptors, such as GABA_A and NMDA receptors, which are implicated in conditions like anxiety, epilepsy, and chronic pain. Preliminary in vitro and in vivo data suggest that this compound exhibits high binding affinity and selectivity, potentially offering improved therapeutic profiles compared to existing drugs. Additionally, its metabolic stability and pharmacokinetic properties are under active investigation to assess its suitability for clinical development.

The synthesis of 3-(aminomethyl)-3-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-ol has also been a focal point of recent research. Advanced synthetic routes have been developed to optimize yield and purity, with particular emphasis on stereochemical control given the presence of multiple chiral centers. Innovations in catalytic asymmetric synthesis and green chemistry approaches have been applied to streamline production and reduce environmental impact. These advancements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

In the context of drug development, the compound's potential as a lead molecule has been explored in collaborative efforts between academic institutions and pharmaceutical companies. Structure-activity relationship (SAR) studies have identified key modifications that enhance efficacy and reduce off-target effects. Computational modeling and molecular docking simulations have further aided in understanding its interactions with biological targets, paving the way for rational drug design. These interdisciplinary approaches highlight the compound's versatility and its potential to address unmet medical needs.

Looking ahead, ongoing research aims to advance 3-(aminomethyl)-3-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-ol through preclinical testing, with a focus on toxicology and safety profiling. Early results indicate a favorable therapeutic index, but comprehensive studies are required to confirm these findings. Furthermore, efforts are underway to explore its applications beyond neurology, including oncology and immunology, where its unique chemical scaffold may offer new avenues for intervention. The compound's progress will be closely monitored by the scientific community, as it represents a promising addition to the pipeline of next-generation therapeutics.